4-nitroso-3,4-dihydro-2H-1,4-benzoxazine
Overview
Description
4-Nitroso-3,4-dihydro-2H-1,4-benzoxazine (4-NO2-3,4-DHBz) is a type of nitroso compound that has been studied for its potential applications in scientific research. It is a heterocyclic compound with an aromatic ring structure that contains a nitroso group and a hydroxyl group. 4-NO2-3,4-DHBz has been studied for its potential applications in drug delivery, biotechnology, and material science.
Scientific Research Applications
4-NO2-3,4-DHBz has been studied for its potential applications in scientific research. It has been used as a precursor in drug delivery systems, as a catalyst in biotechnology, and as a functional material in material science. It has also been used in the synthesis of various other compounds, including polymers, dyes, and pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-NO2-3,4-DHBz is not fully understood. However, it is believed that the nitroso group of 4-NO2-3,4-DHBz can react with other molecules, such as proteins, and form covalent bonds. This can lead to the formation of new products and the disruption of existing molecules.
Biochemical and Physiological Effects
4-NO2-3,4-DHBz has been studied for its potential effects on biochemical and physiological processes. Studies have shown that 4-NO2-3,4-DHBz can act as a nitric oxide donor, which can lead to the activation of nitric oxide-dependent signaling pathways. It has also been shown to inhibit the growth of certain bacteria and fungi, and to modulate the activity of enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
4-NO2-3,4-DHBz has several advantages for use in laboratory experiments. It is relatively stable and can be stored at room temperature. It is also soluble in organic solvents, which makes it easier to work with. However, it is also toxic and should be handled with care.
Future Directions
The potential applications of 4-NO2-3,4-DHBz are still being explored. Future studies could focus on the development of new drug delivery systems, the optimization of its use as a catalyst in biotechnology, and the exploration of its potential uses in material science. Additionally, further research could be conducted to better understand its mechanism of action and its potential effects on biochemical and physiological processes.
Synthesis Methods
4-NO2-3,4-DHBz can be synthesized by a number of methods. The most common method is through the reaction of 4-nitrobenzaldehyde with hydrazine in the presence of sodium hydroxide. This reaction produces an intermediate product, 4-nitroso-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid, which can be further converted to 4-NO2-3,4-DHBz.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-nitroso-3,4-dihydro-2H-1,4-benzoxazine involves the reaction of 2-nitrophenol with formaldehyde and ammonium chloride to form 2-nitro-4-formylphenol, which is then reacted with urea to form 4-nitroso-3,4-dihydro-2H-1,4-benzoxazine.", "Starting Materials": [ "2-nitrophenol", "formaldehyde", "ammonium chloride", "urea" ], "Reaction": [ "Step 1: React 2-nitrophenol with formaldehyde and ammonium chloride in the presence of a catalyst to form 2-nitro-4-formylphenol.", "Step 2: React 2-nitro-4-formylphenol with urea in the presence of a catalyst to form 4-nitroso-3,4-dihydro-2H-1,4-benzoxazine." ] } | |
CAS RN |
63169-10-8 |
Molecular Formula |
C8H8N2O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
